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Compound of Interest

Compound Name: Gallacetophenone

Cat. No.: B154301 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of gallacetophenone
(2',3',4'-Trihydroxyacetophenone), a key chemical intermediate and biologically active

molecule. This document is intended for researchers, scientists, and professionals in drug

development and analytical chemistry who require detailed information on the solubility of

gallacetophenone in various solvents. Understanding its solubility is critical for a wide range of

applications, including reaction chemistry, purification, formulation development, and analytical

method development.

Physicochemical Properties of Gallacetophenone
Molecular Formula: C₈H₈O₄[1][2]

Molecular Weight: 168.15 g/mol [1][2]

Appearance: Yellow-green crystalline powder[3]

Melting Point: 171-172 °C[4]

Quantitative Solubility Data
The solubility of a compound is a fundamental property that dictates its utility in various

scientific applications. The following table summarizes the available quantitative solubility data

for gallacetophenone in different solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b154301?utm_src=pdf-interest
https://www.benchchem.com/product/b154301?utm_src=pdf-body
https://www.benchchem.com/product/b154301?utm_src=pdf-body
https://www.benchchem.com/product/b154301?utm_src=pdf-body
https://www.smolecule.com/products/s586938
https://www.scbt.com/p/gallacetophenone-528-21-2
https://www.smolecule.com/products/s586938
https://www.scbt.com/p/gallacetophenone-528-21-2
https://www.echemi.com/sds/234-trihydroxyacetophenone-pid_Seven41782.html
https://en.wikipedia.org/wiki/Gallacetophenone
https://www.benchchem.com/product/b154301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Temperature
(°C)

Solubility Units Citation(s)

Methanol
Room

Temperature
30 mg/mL [5]

Water
Room

Temperature
11.2 mg/mL [5]

0.1N HCl
Room

Temperature
18.4 mg/mL [5]

Not Specified Not Specified 0.01 M [1]

Note: "Room Temperature" is not explicitly defined in the source material but is generally

considered to be between 20-25 °C. For precise applications, experimental determination of

solubility at the desired temperature is highly recommended.

Experimental Protocols for Solubility Determination
Accurate and reproducible solubility data is essential for reliable scientific research. The

following protocols are standard methods for determining the equilibrium solubility of a

compound like gallacetophenone.

Shake-Flask Method for Equilibrium Solubility
Determination
The shake-flask method is a widely accepted and reliable technique for determining the

thermodynamic equilibrium solubility of a compound in a given solvent.[6][7]

Objective: To determine the equilibrium solubility of gallacetophenone in a specific solvent at a

controlled temperature.

Materials:

Gallacetophenone

Selected solvent(s) of interest

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/426/557/p3029dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/426/557/p3029dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/426/557/p3029dat.pdf
https://www.smolecule.com/products/s586938
https://www.benchchem.com/product/b154301?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_Profile_of_2_Methylacetophenone_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Solubility_of_2_Aminoacetophenone_in_Organic_Solvents.pdf
https://www.benchchem.com/product/b154301?utm_src=pdf-body
https://www.benchchem.com/product/b154301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sealed glass flasks or vials

Constant-temperature shaker or magnetic stirrer with a temperature-controlled water bath

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

Analytical balance

Volumetric flasks and pipettes

Calibrated analytical instrument (e.g., UV-Vis spectrophotometer or HPLC)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of gallacetophenone to a known volume of the selected solvent in

a sealed glass flask. The presence of undissolved solid is crucial to ensure the solution

reaches saturation.[6]

Seal the flask to prevent solvent evaporation.

Equilibration:

Place the sealed flask in a constant-temperature shaker or on a magnetic stirrer within a

temperature-controlled environment.

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached.[8] The system is considered to be at equilibrium when consecutive

measurements of the solute concentration in the supernatant show no significant change.

Sample Collection and Preparation:

Allow the undissolved solid to settle by turning off the agitation and letting the flask stand

in the temperature-controlled environment for a period.

Carefully withdraw a sample of the clear supernatant using a syringe.
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Immediately filter the sample through a syringe filter to remove any undissolved

microparticles. This step should be performed quickly to avoid temperature changes that

could affect solubility.[7]

Quantification:

Accurately dilute the filtered, saturated solution with a known volume of the same solvent

to a concentration that falls within the linear range of the analytical instrument.

Analyze the diluted solution using a calibrated analytical method to determine the

concentration of gallacetophenone.

Calculate the original solubility in the desired units (e.g., mg/mL, mol/L).

Analytical Quantification Methods
UV-Vis Spectrophotometry:

Wavelength of Maximum Absorbance (λmax) Determination: Prepare a dilute solution of

gallacetophenone in the chosen solvent and scan it across a range of UV-Vis wavelengths

to determine the λmax.

Calibration Curve: Prepare a series of standard solutions of gallacetophenone of known

concentrations in the same solvent. Measure the absorbance of each standard at the λmax.

Plot a calibration curve of absorbance versus concentration, which should be linear

according to the Beer-Lambert law.[6]

Sample Analysis: Measure the absorbance of the diluted saturated solution at the λmax.

Calculation: Use the equation of the line from the calibration curve to determine the

concentration of the diluted sample. Multiply this value by the dilution factor to obtain the

solubility of gallacetophenone.[6]

Gravimetric Method:

The gravimetric method is a straightforward technique that involves evaporating the solvent

from a known volume of a saturated solution and weighing the remaining solute.[8]
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Sample Preparation: Accurately pipette a known volume of the filtered saturated solution into

a pre-weighed container.

Solvent Evaporation: Carefully evaporate the solvent under controlled conditions (e.g., in a

vacuum oven at a temperature that does not degrade the gallacetophenone).

Mass Determination: Once the solvent is completely removed, weigh the container with the

dried gallacetophenone. The difference in weight corresponds to the mass of the dissolved

solute.[9]

Calculation: Calculate the solubility using the mass of the dissolved solid and the initial

volume of the solution.

Logical Workflow for Solvent Selection
The selection of an appropriate solvent is a critical step in many experimental procedures. The

following diagram illustrates a logical workflow for choosing a suitable solvent for

gallacetophenone based on its solubility characteristics.
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Caption: A logical workflow for selecting a suitable solvent for gallacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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